Icosa-5,8,11,14-tetraenoic acid

• CAS No.: 506-32-1
• Product Name: Icosa-5,8,11,14-tetraenoic acid
• Molecular Formula: C20H32O2
• Molecular Weight: 304.5 g/mol
• IUPAC Name: (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoic acid
• Standard InChI: InChI=1S/C20H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-,16-15-
• Standard InChIKey: YZXBAPSDXZZRGB-DOFZRALJSA-N
• Isomeric SMILES: CCCCC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O
• Canonical SMILES: CCCCCC=CCC=CCC=CCC=CCCCC(=O)O
• Boiling Point: 170 °C at 1.50E-01 mm Hg
• Melting Point: -49.5 °C
• Physical Description: Liquid
• Description: Arachidonic Acid is an unsaturated, essential fatty acid. It is found in animal and human fat as well as in the liver, brain, and glandular organs, and is a constituent of animal phosphatides. It is formed by the synthesis from dietary linoleic acid and is a precursor in the biosynthesis of prostaglandins, thromboxanes, and leukotrienes.(ChemID Plus); Arachidonic acid, also known as arachidonate or AA, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Arachidonic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Arachidonic acid has been found throughout most human tissues, and has also been detected in most biofluids, including urine, cerebrospinal fluid, feces, and blood. Arachidonic acid can be found anywhere throughout the human cell, such as in adiposome, cytoplasm, endoplasmic reticulum, and membrane (predicted from logP). Arachidonic acid participates in a number of enzymatic reactions. In particular, Arachidonic acid can be biosynthesized from 8, 11, 14-eicosatrienoic acid through its interaction with the enzyme fatty acid desaturase 1. In addition, Arachidonic acid can be converted into adrenic acid through its interaction with the enzyme elongation OF very long chain fatty acids protein 5. In humans, arachidonic acid is involved in the tolmetin action pathway, the indomethacin action pathway, the acetaminophen action pathway, and the nabumetone action pathway. Arachidonic acid is also involved in a couple of metabolic disorders, which include leukotriene C4 synthesis deficiency and the tiaprofenic Acid action pathway. Outside of the human body, arachidonic acid can be found in a number of food items such as yellow zucchini, radish, garfish, and carrot. This makes arachidonic acid a potential biomarker for the consumption of these food products.; Arachidonic acid is a long-chain fatty acid that is a C20, polyunsaturated fatty acid having four (Z)-double bonds at positions 5, 8, 11 and 14. It has a role as a human metabolite, an EC 3.1.1.1 (carboxylesterase) inhibitor, a Daphnia galeata metabolite and a mouse metabolite. It is an icosa-5,8,11,14-tetraenoic acid, an omega-6 fatty acid and a long-chain fatty acid. It is a conjugate acid of an arachidonate. It derives from a hydride of a (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraene.
• Synonyms: (all-Z)-5,8,11,14-Eicosatetraenoic acid; Arachidonate, Sodium; Arachidonic Acid; Arachidonic Acid, (all-Z)-Isomer, 1-(14)C-Labeled; Arachidonic Acid, (all-Z)-isomer, 3H-Labeled; Arachidonic Acid, Ammonium Salt, (all-Z)-Isomer; Arachidonic Acid, Cerium Salt, (all-Z)-Isomer; Arachidonic Acid, Cesium Salt, (all-Z)-Isomer; Arachidonic Acid, Lithium Salt, (all-Z)-Isomer; Arachidonic Acid, Potassium Salt, (all-Z)-Isomer; Arachidonic Acid, Sodium Salt; Arachidonic Acid, Sodium Salt, (all-Z)-Isomer; Arachidonic Acid, Zinc Salt, (all-Z)-Isomer; Sodium Arachidonate; Vitamin F
• PubChem Compound: 444899
• Last Modified: Nov 11 2021